Cas no 142937-56-2 (2,3-Pentanedione,5-hydroxy-)
2,3-Pentanedione,5-hydroxy- structure
Product Name:2,3-Pentanedione,5-hydroxy-
CAS No:142937-56-2
MF:C5H8O3
MW:116.115221977234
CID:190086
PubChem ID:10975460
Update Time:2025-04-19
2,3-Pentanedione,5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Pentanedione,5-hydroxy-
- 5-hydroxypentane-2,3-dione
- 2,3-Pentanedione, 5-hydroxy- (9CI)
- SCHEMBL1399300
- 142937-56-2
- CHEMBL193495
-
- Inchi： 1S/C5H8O3/c1-4(7)5(8)2-3-6/h6H,2-3H2,1H3
- InChI Key： LKLKMCUVBQDYFU-UHFFFAOYSA-N
- SMILES： OCCC(C(C)=O)=O
Computed Properties
- Exact Mass: 116.04734
- Monoisotopic Mass: 116.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
2,3-Pentanedione,5-hydroxy- Related Literature
-
Daichi Nakamura,Yusuke Sasano,Yoshiharu Iwabuchi Org. Biomol. Chem. 2019 17 3581
-
Manikandan Kadirvel,Fariba Fanimarvasti,Sarah Forbes,Andrew McBain,John M. Gardiner,Gavin D. Brown,Sally Freeman Chem. Commun. 2014 50 5000
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